Gas-liquid partition chromatography. A technique for the analysis of volatile materials
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9527700915
Abstract
The first page of this article is displayed as the abstract.
Recommended Literature
- [1] Creation of oxygen reduction reaction active sites on titanium oxynitride without increasing the nitrogen doping level†
- [2] Hydrobromic acid-catalyzed Friedel–Crafts type reactions of naphthols†
- [3] Aligned silicon nanofins via the directed self-assembly of PS-b-P4VP block copolymer and metal oxide enhanced pattern transfer†
- [4] Recyclable imidazolium ion-tagged nickel catalyst for microwave-assisted C–S cross-coupling in water using sulfonyl hydrazide as the sulfur source†
- [5] Remarkably improved electrochemical hydrogen storage by multi-walled carbon nanotubes decorated with nanoporous bimetallic Fe–Ag/TiO2 nanoparticles
- [6] Mixed self-assembled monolayer gate dielectrics for low-voltage solution-processed polymer field-effect transistors†
- [7] DBU-promoted ring-opening reactions of multi-substituted donor–acceptor cyclopropanes: access to functionalized chalcones with a quaternary carbon group†
- [8] Diphenyl-benzo[1,3]dioxole-4-carboxylic acid pentafluorophenyl ester: a convenient catechol precursor in the synthesis of siderophore vectors suitable for antibiotic Trojan horse strategies†
- [9] A method for obtaining weighed micro samples of moisture- or oxygen-sensitive compounds
- [10] A new, high performance CuO/LiNi0.5Mn1.5O4 lithium-ion battery†
Journal Name:Analyst
Research Products
-
CAS no.: 14770-51-5
-
CAS no.: 11016-71-0
-
CAS no.: 175069-96-2